Cas no 71758-44-6 (2-[(2-chlorophenyl)amino]benzaldehyde)

• Product Name: 2-[(2-chlorophenyl)amino]benzaldehyde
• CAS No: 71758-44-6
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 548433
• PubChem ID: 53423421
• Update Time: 2025-04-19

2-[(2-chlorophenyl)amino]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chlorophenyl)amino)benzaldehyde
• 2-(2-chloroanilino)benzaldehyde
• 2-[(2-Chlorophenyl)amino]-benzaldehyde
• Benzaldehyde,2-[(2-chlorophenyl)amino]-
• 2-(2-chlorophenylamino)benzaldehyde
• Benzaldehyde,2-[(2-chlorophenyl)amino]
• N-(o-Chlorphenyl)-anthranilaldehyd
• 2-[(2-chlorophenyl)amino]benzaldehyde
• 2-(2-(Chlorophenyl)amino)benzaldehyde
• Benzaldehyde, 2-[(2-chlorophenyl)amino]-
• DTXSID20698322
• 2-(2-chloro-phenylamino)-benzaldehyde
• CS-0455204
• FT-0737223
• NS00010888
• Q63392578
• SCHEMBL2558800
• 71758-44-6
• DB-082078

• Inchi： 1S/C13H10ClNO/c14-11-6-2-4-8-13(11)15-12-7-3-1-5-10(12)9-16/h1-9,15H
• InChI Key： DAAHPDZFLSFYPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 231.04500
• Monoisotopic Mass: 231.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 4.1

Experimental Properties

• PSA: 29.10000
• LogP: 3.96910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives